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Compound of Interest

Compound Name: GLAUCONITE

Cat. No.: B1166050 Get Quote

An In-Depth Technical Guide to the Identification of Glauconite in Sedimentary Rock Thin

Sections

Introduction
Glauconite is an iron (Fe) and potassium (K) rich phyllosilicate mineral belonging to the mica

group, with the general chemical formula (K,Na)(Fe³⁺,Al,Mg)₂(Si,Al)₄O₁₀(OH)₂.[1][2] It is

considered a diagnostic mineral for marine depositional environments, particularly on

continental shelves with slow rates of sediment accumulation.[2][3][4] Its presence in the rock

record provides valuable insights into paleoenvironmental conditions and is a key indicator of

stratigraphic condensation.[5]

This guide provides a comprehensive overview of the methods used to identify glauconite in

sedimentary rock thin sections. It is intended for researchers and scientists in geology and

materials science. The methodology covers initial petrographic observations using polarized

light microscopy (PLM), followed by confirmatory analyses using X-ray diffraction (XRD) and

scanning electron microscopy with energy-dispersive X-ray spectroscopy (SEM-EDS).

Identification by Polarized Light Microscopy (PLM)
The initial identification of glauconite is typically performed using PLM on a standard 30-

micron thick section of the sedimentary rock. Glauconite is one of the more recognizable

minerals in sedimentary suites due to its characteristic color and morphology.[5]
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Morphological and Optical Properties
Glauconite most commonly occurs as rounded, sand-sized pellets or granules (peloids).[5][6]

Other forms include vermicular (worm-like) shapes, replacements or infillings of bioclasts like

foraminifera, and as a pigmentary matrix.[5][7]

Under plane-polarized light (PPL), glauconite exhibits a distinctive range of colors from yellow-

green to blue-green or dark green.[1][6] The color intensity often relates to its maturity and

composition; darker green colors typically indicate higher potassium content and a more

ordered crystal structure, whereas brownish or yellowish hues can be associated with higher

iron oxide content or weathering.[5][8] Many grains show internal cracks, which may be a result

of compaction or desiccation during formation.[5][9]

Under cross-polarized light (XPL), glauconite pellets appear as cryptocrystalline aggregates,

displaying a "salt and pepper" or aggregate polarization texture.[9] Individual microcrystals are

typically too small to resolve optically. The birefringence is moderate, with interference colors

usually in the second order.[6][10]

Quantitative Optical Data
The following table summarizes the key optical properties of glauconite, which are essential

for its identification in thin sections.
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Optical Property Value / Description Source(s)

Color (PPL)
Yellow-green, olive-green,

blue-green, grass-green
[1][6]

Pleochroism

Weak to moderate; X = yellow-

green, Y/Z = deeper yellow or

bluish-green

[1][6]

Habit/Form
Pellets, granules, fossil infills;

aggregates of fine flakes
[5][6]

Relief Moderate positive [6]

Cleavage
Perfect {001}, but rarely visible

in peloidal aggregates
[1][6]

Birefringence (δ) 0.020 – 0.032 (Moderate) [2]

Interference Colors (XPL) Second-order greens to reds [6]

Extinction
Near parallel (0-3°); aggregate

extinction in pellets
[6]

Optical Character Biaxial (-) [1][6]

2V Angle 0° – 24° [1][6]

Refractive Indices
nα = 1.590 – 1.612, nβ = 1.609

– 1.643, nγ = 1.610 – 1.644
[1][2]

Confirmatory Analytical Techniques
While PLM is a powerful initial tool, definitive identification of glauconite, especially to

distinguish it from similar green minerals like chlorite, celadonite, or other clays, requires

advanced analytical techniques.[10]

Experimental Protocol: X-Ray Diffraction (XRD)
XRD analysis is used to determine the crystal structure of the mineral. Glauconite is a 1M

polytype mica and exhibits a characteristic basal spacing.[1] Care must be taken as

glauconite's XRD pattern can be similar to other clay minerals in the illite group.[11]
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Methodology:

Sample Preparation: Glauconite grains are carefully separated from the bulk rock sample

under a binocular microscope. Grains should be selected to be free of visible alteration or

impurities. The separated grains are then gently ground into a fine powder using an agate

mortar and pestle.[12] For analysis of clay mineralogy, oriented and unoriented samples may

be prepared.[13]

Analysis: The powdered sample is mounted onto a sample holder. The XRD analysis is

performed using a diffractometer, typically with Cu-Kα or Co-Kα radiation.[14]

Data Interpretation: The resulting diffractogram is analyzed for characteristic peaks. Mature

glauconite shows a distinct basal reflection at approximately 10 Å (d₀₀₁).[14][15] Other key

reflections include those near 4.5 Å (d₀₂₀), 3.3 Å (d₀₀₃), and 1.51 Å (d₀₆₀).[14] Broad or

asymmetric peaks may indicate a disordered structure or interstratification with smectite

layers.[16][17]

Experimental Protocol: Scanning Electron Microscopy
with Energy-Dispersive X-ray Spectroscopy (SEM-EDS)
SEM provides high-magnification images of the mineral's micro-texture, while the attached

EDS detector allows for in-situ elemental analysis to confirm its chemical composition.[13]

Methodology:

Sample Preparation: Glauconite grains or a piece of the bulk rock are mounted in epoxy

resin and polished to create a smooth, flat surface for analysis.[14] The sample is then

coated with a thin layer of carbon to ensure electrical conductivity.

SEM Imaging: The sample is placed in the SEM chamber. Backscattered Electron (BSE)

imaging is often used to visualize compositional variations. The analyst should look for

characteristic micro-textures such as "rosette" or bladed structures, which can indicate a high

degree of maturity.[18]

EDS Analysis: The electron beam is focused on several points on the glauconite grain to

collect X-ray spectra. The resulting spectra are analyzed to determine the elemental

composition. A positive identification of glauconite requires the detection of significant peaks
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for Silicon (Si), Iron (Fe), and Potassium (K), along with Aluminum (Al) and Magnesium (Mg).

[19][20] The analysis should confirm a high K₂O content (typically >6%) and high total iron

content.[9]

Visualization of Workflows and Relationships
To clarify the identification process, the following diagrams illustrate the workflow and the

interplay between different analytical techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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